[(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene

• CAS No.: 825628-09-9
• Molecular Formula: C15H18O
• Molecular Weight: 214.30 g/mol
• IUPAC Name: [(1R)-1-ethenoxyhept-2-ynyl]benzene
• InChI: InChI=1S/C15H18O/c1-3-5-6-10-13-15(16-4-2)14-11-8-7-9-12-14/h4,7-9,11-12,15H,2-3,5-6H2,1H3/t15-/m0/s1
• InChI Key: XHQJWZUPGQIQFF-HNNXBMFYSA-N
• Isomeric SMILES: CCCCC#C[C@@H](C1=CC=CC=C1)OC=C
• Canonical SMILES: CCCCC#CC(C1=CC=CC=C1)OC=C

Description

[(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene is a chemical compound known for its unique structure and properties It is characterized by the presence of an ethenyloxy group attached to a hept-2-yn-1-yl chain, which is further connected to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene typically involves the reaction of appropriate starting materials under controlled conditions. One common method includes the reaction of hept-2-yn-1-ol with ethenyloxybenzene in the presence of a suitable catalyst. The reaction conditions often require precise temperature control and the use of inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

[(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The benzene ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product and include factors like temperature, solvent, and catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups onto the benzene ring.

Scientific Research Applications

[(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and the development of new materials.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of [(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

[1-(Vinyloxy)-2-heptyn-1-yl]benzene: Shares a similar structure but with variations in the functional groups.

Hept-2-yn-1-ol: A related compound with a simpler structure lacking the benzene ring.

Uniqueness

[(1R)-1-(Ethenyloxy)hept-2-yn-1-yl]benzene is unique due to its specific combination of functional groups and the presence of both an ethenyloxy group and a benzene ring. This combination imparts distinct chemical and physical properties, making it valuable for various applications in research and industry.